Cas no 802596-27-6 (1H-Benz[de]isoquinoline,2,3-dihydro-5-methoxy-)

1H-Benz[de]isoquinoline,2,3-dihydro-5-methoxy- structure
802596-27-6 structure
Product Name:1H-Benz[de]isoquinoline,2,3-dihydro-5-methoxy-
CAS No:802596-27-6
MF:C13H13NO
MW:199.248423337936
CID:713802
PubChem ID:53472046
Update Time:2025-04-19

1H-Benz[de]isoquinoline,2,3-dihydro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[de]isoquinoline,2,3-dihydro-5-methoxy-
    • 2,3-dihydro-5-methoxy-1H-Benz[de]isoquinoline
    • 5-METHOXY-2,3-DIHYDRO-1H-BENZO[DE]ISOQUINOLINE
    • 1H-Benz[de]isoquinoline,2,3-dihydro-5-methoxy
    • AKOS006284251
    • FT-0758350
    • DTXSID90703831
    • 802596-27-6
    • Inchi: 1S/C13H13NO/c1-15-12-5-9-3-2-4-10-7-14-8-11(6-12)13(9)10/h2-6,14H,7-8H2,1H3
    • InChI Key: ZNCMCJHWGGXSLJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC2=CC=CC3CNCC(=C1)C=32

Computed Properties

  • Exact Mass: 199.10000
  • Monoisotopic Mass: 199.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8

Experimental Properties

  • PSA: 21.26000
  • LogP: 2.78040
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